Cas no 124817-74-9 (Seco-neokadsuranic acid A)

• Product Name: Seco-neokadsuranic acid A
• CAS No: 124817-74-9
• MF: C₃₀H₄₄O₄
• MW: 468.7
• CID: 1123942
• PubChem ID: 133561680
• Update Time: 2024-11-02

Seco-neokadsuranic acid A Chemical and Physical Properties

Names and Identifiers

• Seconeokadsuranic acid A
• (-)-Seconeokadsuranic acid A
• Seco-neokadsuranic acid A
• CID 133561680
• Seco-neokadsuranic acid
• D(17a)-Homo-C,18-dinor-3,4-secodammara-4(28),9(11),24-triene-3,26-dioic acid, 17a-methylene-, (13α,24Z)- (9CI)
• (E)-6-[8-(2-carboxyethyl)-4a,8-dimethyl-1-methylidene-7-prop-1-en-2-yl-2,3,4,4b,5,6,7,9a-octahydrofluoren-2-yl]-2-methylhept-2-enoic acid
• AKOS040760705
• 124817-74-9
• AKOS037514833
• DA-77777

• Inchi： 1S/C30H44O4/c1-18(2)23-11-12-24-26(29(23,6)16-14-27(31)32)17-25-21(5)22(13-15-30(24,25)7)19(3)9-8-10-20(4)28(33)34/h10,17,19,22-25H,1,5,8-9,11-16H2,2-4,6-7H3,(H,31,32)(H,33,34)/b20-10+
• InChI Key： GXLUGCOZQDLXAJ-KEBDBYFISA-N
• SMILES： OC(CCC1(C)C(C(=C)C)CCC2C1=CC1C(=C)C(C(C)CC/C=C(/C(=O)O)\C)CCC21C)=O

Computed Properties

• Exact Mass: 468.32395988g/mol
• Monoisotopic Mass: 468.32395988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 924
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 7.3

Experimental Properties

• Color/Form: Powder
• Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 615.1±43.0 °C(Predicted)
• Solubility: Insuluble (1.7E-5 g/L) (25 ºC),
• pka: 4.73±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Iridoids
• Diterpenoids